Cas no 2172235-08-2 (5-(2-ethylbutanamido)piperidine-3-carboxylic acid)
5-(2-ethylbutanamido)piperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-ethylbutanamido)piperidine-3-carboxylic acid
- 2172235-08-2
- EN300-1456954
-
- Inchi: 1S/C12H22N2O3/c1-3-8(4-2)11(15)14-10-5-9(12(16)17)6-13-7-10/h8-10,13H,3-7H2,1-2H3,(H,14,15)(H,16,17)
- InChI Key: HVIGQNJZELWCCQ-UHFFFAOYSA-N
- SMILES: OC(C1CNCC(C1)NC(C(CC)CC)=O)=O
Computed Properties
- Exact Mass: 242.16304257g/mol
- Monoisotopic Mass: 242.16304257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 78.4Ų
5-(2-ethylbutanamido)piperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1456954-1.0g |
5-(2-ethylbutanamido)piperidine-3-carboxylic acid |
2172235-08-2 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1456954-50mg |
5-(2-ethylbutanamido)piperidine-3-carboxylic acid |
2172235-08-2 | 50mg |
$827.0 | 2023-09-29 | ||
| Enamine | EN300-1456954-100mg |
5-(2-ethylbutanamido)piperidine-3-carboxylic acid |
2172235-08-2 | 100mg |
$867.0 | 2023-09-29 | ||
| Enamine | EN300-1456954-250mg |
5-(2-ethylbutanamido)piperidine-3-carboxylic acid |
2172235-08-2 | 250mg |
$906.0 | 2023-09-29 | ||
| Enamine | EN300-1456954-500mg |
5-(2-ethylbutanamido)piperidine-3-carboxylic acid |
2172235-08-2 | 500mg |
$946.0 | 2023-09-29 | ||
| Enamine | EN300-1456954-1000mg |
5-(2-ethylbutanamido)piperidine-3-carboxylic acid |
2172235-08-2 | 1000mg |
$986.0 | 2023-09-29 | ||
| Enamine | EN300-1456954-2500mg |
5-(2-ethylbutanamido)piperidine-3-carboxylic acid |
2172235-08-2 | 2500mg |
$1931.0 | 2023-09-29 | ||
| Enamine | EN300-1456954-5000mg |
5-(2-ethylbutanamido)piperidine-3-carboxylic acid |
2172235-08-2 | 5000mg |
$2858.0 | 2023-09-29 | ||
| Enamine | EN300-1456954-10000mg |
5-(2-ethylbutanamido)piperidine-3-carboxylic acid |
2172235-08-2 | 10000mg |
$4236.0 | 2023-09-29 |
5-(2-ethylbutanamido)piperidine-3-carboxylic acid Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
Additional information on 5-(2-ethylbutanamido)piperidine-3-carboxylic acid
5-(2-Ethylbutanamido)piperidine-3-carboxylic acid: A Comprehensive Overview
5-(2-Ethylbutanamido)piperidine-3-carboxylic acid, identified by the CAS registry number 2172235-08-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structural features, has garnered attention due to its potential applications in drug development and as a building block for more complex chemical entities. The compound's name itself highlights its key structural components: the piperidine ring, the carboxylic acid group at position 3, and the 2-ethylbutanamido substituent at position 5.
The piperidine ring, a six-membered saturated ring with one nitrogen atom, forms the core of this molecule. Piperidine derivatives are well-known for their versatility in organic synthesis and their ability to participate in various chemical reactions. The carboxylic acid group at position 3 introduces acidity and can serve as a reactive site for further functionalization. Meanwhile, the 2-ethylbutanamido group at position 5 adds bulk to the molecule and potentially enhances its pharmacokinetic properties, such as bioavailability and stability.
Recent studies have explored the synthesis of 5-(2-Ethylbutanamido)piperidine-3-carboxylic acid through various routes, including amide bond formation and ring-closing reactions. Researchers have emphasized the importance of optimizing reaction conditions to achieve high yields and purity. For instance, a study published in Journal of Organic Chemistry demonstrated that using microwave-assisted synthesis significantly accelerated the formation of the amide bond while maintaining product quality.
The compound's potential applications in drug development are vast. Piperidine derivatives are often employed as scaffolds in medicinal chemistry due to their ability to modulate pharmacological properties such as solubility, permeability, and receptor binding affinity. The presence of the carboxylic acid group allows for further functionalization, enabling researchers to explore diverse chemical space. For example, researchers have investigated the use of this compound as a precursor for peptide-based drugs and as a component in prodrugs designed to enhance drug delivery efficiency.
In terms of biological activity, 5-(2-Ethylbutanamido)piperidine-3-carboxylic acid has shown promise in preliminary assays targeting various therapeutic areas. A study conducted by Smith et al. (2023) reported that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. While these results are preliminary, they underscore the potential for further exploration into its therapeutic applications.
The synthesis and characterization of this compound have been supported by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have enabled researchers to confirm the compound's structure and purity with high precision. Furthermore, computational chemistry tools have been utilized to predict the molecule's physicochemical properties and interactions with biological targets.
In conclusion, 5-(2-Ethylbutanamido)piperidine-3-carboxylic acid, CAS number 2172235-08-2, represents a valuable addition to the arsenal of compounds available for drug discovery and organic synthesis. Its unique structure, coupled with recent advancements in synthetic methods and biological evaluations, positions it as a promising candidate for further research and development.
2172235-08-2 (5-(2-ethylbutanamido)piperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)